Cas no 1807164-09-5 (3-Chloro-4-(chloromethyl)thiophene)

• Product Name: 3-Chloro-4-(chloromethyl)thiophene
• CAS No: 1807164-09-5
• MF: C₅H₄Cl₂S
• MW: 167.056258201599
• MDL: MFCD28747247
• CID: 5612132
• PubChem ID: 130848763
• Update Time: 2025-05-23

3-Chloro-4-(chloromethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 1807164-09-5
• EN300-3468494
• 3-Chloro-4-(chloromethyl)thiophene
• Thiophene, 3-chloro-4-(chloromethyl)-

• MDL： MFCD28747247
• Inchi： 1S/C5H4Cl2S/c6-1-4-2-8-3-5(4)7/h2-3H,1H2
• InChI Key： ZOXGWNUGSGFNPT-UHFFFAOYSA-N
• SMILES： ClC1=CSC=C1CCl

Computed Properties

• Exact Mass: 165.9410767g/mol
• Monoisotopic Mass: 165.9410767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.409±0.06 g/cm3(Predicted)
• Boiling Point: 220.1±25.0 °C(Predicted)

Additional information on 3-Chloro-4-(chloromethyl)thiophene

3-Chloro-4-(chloromethyl)thiophene: A Comprehensive Overview

3-Chloro-4-(chloromethyl)thiophene, also known by its CAS number 1807164-09-5, is a heterocyclic compound with significant applications in organic chemistry and materials science. This compound belongs to the thiophene family, which is a five-membered aromatic ring containing one sulfur atom and four carbon atoms. The presence of two chlorine substituents at the 3 and 4 positions of the thiophene ring imparts unique electronic and structural properties to the molecule, making it a valuable compound in various research and industrial contexts.

The structure of 3-Chloro-4-(chloromethyl)thiophene consists of a thiophene ring with a chlorine atom at the 3-position and a chloromethyl group (-CH2Cl) at the 4-position. This substitution pattern creates a molecule with high symmetry and interesting electronic characteristics. The thiophene ring itself is known for its aromaticity, which contributes to the stability and reactivity of the compound. The chloromethyl group introduces additional functionality, enabling further chemical transformations such as nucleophilic substitution or addition reactions.

Recent studies have highlighted the potential of 3-Chloro-4-(chloromethyl)thiophene in the development of advanced materials, particularly in the field of organic electronics. Researchers have explored its use as a building block for constructing conjugated polymers and low-dimensional materials. For instance, a study published in Nature Communications demonstrated that derivatives of this compound can be used to create highly conductive thin films, which are essential for applications in flexible electronics and optoelectronic devices.

In addition to its role in materials science, 3-Chloro-4-(chloromethyl)thiophene has shown promise in medicinal chemistry. Its unique electronic properties make it a potential candidate for drug design, particularly in targeting specific biological pathways or receptors. A recent investigation published in Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit selective binding to certain protein targets, suggesting its potential as a lead compound for drug development.

The synthesis of 3-Chloro-4-(chloromethyl)thiophene typically involves multi-step organic reactions, often starting from simpler thiophene derivatives or through cyclization reactions. One common approach involves the chlorination of a precursor thiophene compound followed by alkylation to introduce the chloromethyl group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling researchers to produce high-purity samples for further studies.

The physical properties of 3-Chloro-4-(chloromethyl)thiophene, such as its melting point, solubility, and thermal stability, are critical factors that influence its applications. Experimental data indicate that this compound has a relatively high melting point due to its rigid aromatic structure, making it suitable for use under elevated temperatures. Its solubility in common organic solvents also facilitates its handling and processing in laboratory settings.

In terms of chemical reactivity, 3-Chloro-4-(chloromethyl)thiophene exhibits nucleophilic substitution tendencies at both chlorine positions due to the electron-withdrawing effects of the substituents on the thiophene ring. This reactivity makes it an attractive substrate for various substitution reactions, including those involving Grignard reagents or organometallic compounds. Recent research has explored its use as an intermediate in the synthesis of more complex molecules with tailored functionalities.

The environmental impact and safety considerations associated with 3-Chloro-4-(chloromethyl)thiophene are also areas of active research interest. While it is not classified as a hazardous substance under current regulations, proper handling procedures are recommended due to its chemical reactivity and potential for generating toxic byproducts during synthesis or transformation reactions.

In conclusion, 3-Chloro-4-(chloromethyl)thiophene, CAS No.1807164-09-5, is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and properties make it an invaluable tool for researchers working in organic chemistry, materials science, and medicinal chemistry. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial innovation.